Cas no 18833-13-1 (1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1))

1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1) structure
18833-13-1 structure
Product Name:1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1)
CAS No:18833-13-1
MF:C13H20N6O4
MW:324.335701942444
CID:51163
PubChem ID:6453414
Update Time:2025-04-18

1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1)
    • Acefylline piperazinate
    • (1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-acetic acid,piperazine salt
    • (1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-essigsaeure,Piperazin-Salz
    • 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid
    • ACEFYLLINE
    • acepifylline
    • acepifylline piperazine
    • aethaphyllinium
    • compound with piperazine (2:1)
    • dynaphylline
    • etafillina
    • etaphydel
    • etaphylline
    • etophylate
    • hpiperazine
    • minophylline
    • 1,2,3,6-Tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid piperazine salt (2:1)
    • Epicophylline (TN)
    • piperazine 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetate
    • AKOS015913776
    • ACEFYLLINE PIPERAZINE
    • 18833-13-1
    • 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetic acid;piperazine
    • D07062
    • Acefylline piperazine (INN)
    • AC-33576
    • SCHEMBL5493561
    • Inchi： 1S/C9H10N4O4.C4H10N2/c1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15;1-2-6-4-3-5-1/h4H,3H2,1-2H3,(H,14,15);5-6H,1-4H2
    • InChI Key： SKKLFJHESZIVKT-UHFFFAOYSA-N
    • SMILES： O=C1C2=C(N=CN2CC(=O)O)N(C)C(N1C)=O.N1CCNCC1

Computed Properties

  • Exact Mass: 324.15500
  • Monoisotopic Mass: 324.155
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120A^2

Experimental Properties

  • Boiling Point: 555.7°Cat760mmHg
  • Flash Point: 289.9°C
  • PSA: 123.18000
  • LogP: -1.64490

1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1) Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-acetic acid, compound with piperazine (2:1) Related Literature

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